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Compound of Interest

Compound Name: DL-TYROSINE (3,3-D2)

Cat. No.: B1579887 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step information for the safe and compliant disposal of

DL-TYROSINE (3,3-D2), ensuring the protection of both laboratory personnel and the

environment.

DL-TYROSINE (3,3-D2), a deuterated form of the amino acid tyrosine, is generally not

classified as a hazardous material for transport.[1] However, like all laboratory chemicals, it

requires careful handling and adherence to established disposal protocols. The primary

principle is to manage its disposal in accordance with all applicable national, state, and local

regulations.[1][2]

Key Safety and Disposal Information
The following table summarizes crucial data regarding the handling and disposal of DL-
TYROSINE (3,3-D2).
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Property Data Citations

Physical Form
White to off-white crystalline

powder/solid.
[3][4]

Combustibility Combustible. [1][2]

Hazardous Combustion

In case of fire, may liberate

Nitrogen oxides (NOx), Carbon

monoxide (CO), and Carbon

dioxide (CO₂).

[2][5][6]

Primary Hazards
May cause skin, eye, and

respiratory tract irritation.
[4][5][6]

Storage

Store in a dry, cool, and well-

ventilated place in a tightly

closed container.

[2][5][7]

Spill Cleanup

Sweep up, place in a sealed

container for disposal, and

avoid generating dust.

[4][5]

Standard Operating Procedure for Disposal
Adherence to a systematic disposal workflow is paramount. The following procedure outlines

the necessary steps for safely managing DL-TYROSINE (3,3-D2) waste.

1. Personal Protective Equipment (PPE):

Before handling, ensure appropriate PPE is worn, including protective gloves, clothing, and

eye protection (safety goggles with side protection).[2][5]

If dust formation is possible, respiratory protection (e.g., a particulate filter device like a P1

filter) is necessary.[2]

2. Waste Segregation and Collection:

Do Not Mix: Never mix DL-TYROSINE (3,3-D2) waste with other chemical waste streams.[1]
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Original Containers: Whenever possible, leave the chemical in its original container.[1]

Labeling: Ensure the waste container is clearly and accurately labeled as "DL-TYROSINE
(3,3-D2) Waste."

3. Handling Spills:

Containment: In the event of a spill, prevent the powder from entering drains or waterways.

[2]

Cleanup: Carefully sweep up the dry material, avoiding dust generation.[5]

Collection: Place the collected material into a suitable, sealed container labeled for disposal.

[5][6]

Decontamination: Wash the spill site after the material has been collected.[4]

4. Disposal of Empty Containers:

Contaminated Packaging: Handle containers that are not completely empty in the same

manner as the substance itself.[1][2]

Recycling: Completely emptied and cleaned packages may be recycled according to local

guidelines.[2]

5. Final Disposal:

Consult an Expert: The most critical step is to consult with your institution's environmental

health and safety (EHS) office or a licensed waste disposal contractor to determine the

appropriate disposal method.[2]

Regulatory Compliance: All waste must be disposed of in accordance with national and local

environmental regulations.[1] This may involve incineration at an approved waste disposal

plant or other specified methods.[5][6]

Visualizing the Disposal Workflow
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The following diagram illustrates the logical steps and decision points in the proper disposal

process for DL-TYROSINE (3,3-D2).

Start: Identify DL-TYROSINE
(3,3-D2) for Disposal

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Type

Solid Waste / Unused Product

  Unused Product  

Spill Residue

Spill

Empty Container

  Empty Packaging  

Step 3a: Place in a Labeled,
Sealed Waste Container.

Do Not Mix with Other Waste.

Step 3b: Sweep Up Dry Material.
Place in Labeled, Sealed Container.

Step 3c: Decontaminate Container
Thoroughly.

Step 4: Transfer to Licensed
Waste Disposal Contractor or EHS

Recycle Container per
Institutional Guidelines

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for DL-TYROSINE (3,3-D2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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